Cas no 61338-96-3 (Benzaldehyde, 2-fluoro-3,4-bis(phenylmethoxy)-)

Benzaldehyde, 2-fluoro-3,4-bis(phenylmethoxy)- structure
61338-96-3 structure
Product Name:Benzaldehyde, 2-fluoro-3,4-bis(phenylmethoxy)-
CAS No:61338-96-3
MF:C21H17FO3
MW:336.356289625168
CID:483369
PubChem ID:563589
Update Time:2025-04-19

Benzaldehyde, 2-fluoro-3,4-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-fluoro-3,4-bis(phenylmethoxy)-
    • 2-fluoro-3,4-bis(phenylmethoxy)benzaldehyde
    • 61338-96-3
    • Benzaldehyde, 3,4-dibenzyloxy-2-fluoro-
    • DTXSID50340322
    • 3,4-Bis(benzyloxy)-2-fluorobenzaldehyde #
    • RQYQUZBOGGGDCZ-UHFFFAOYSA-N
    • SCHEMBL11855056
    • Inchi: 1S/C21H17FO3/c22-20-18(13-23)11-12-19(24-14-16-7-3-1-4-8-16)21(20)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
    • InChI Key: RQYQUZBOGGGDCZ-UHFFFAOYSA-N
    • SMILES: FC1C(C=O)=CC=C(C=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 336.11621
  • Monoisotopic Mass: 336.11617256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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